N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide

• Molecular Formula: C19H19N3O2S
• Molecular Weight: 353.4 g/mol
• IUPAC Name: N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide
• InChI: InChI=1S/C19H19N3O2S/c1-24-13-18-21-22-19(25-18)20-17(23)12-16(14-8-4-2-5-9-14)15-10-6-3-7-11-15/h2-11,16H,12-13H2,1H3,(H,20,22,23)
• InChI Key: YLZCZKPOXMLZTF-UHFFFAOYSA-N
• SMILES: COCC1=NN=C(S1)NC(=O)CC(C2=CC=CC=C2)C3=CC=CC=C3

Description

N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using specific methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide is not fully understood. However, it is believed to work by inhibiting the activity of specific enzymes that are involved in inflammation and cancer cell growth.
Biochemical and Physiological Effects:
N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation and cancer cell growth in vitro. In addition, it has been shown to improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide in lab experiments is that it is relatively easy to synthesize. In addition, it has been shown to have low toxicity in vitro. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood.

Future Directions

There are several future directions for the study of N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide. One future direction is to further investigate its mechanism of action. Another future direction is to study its potential use in the treatment of other diseases, such as autoimmune diseases. In addition, future studies could investigate the potential use of this compound in combination with other drugs to enhance its therapeutic effects. Finally, future studies could investigate the potential use of this compound in drug delivery systems to improve its bioavailability.

Synthesis Methods

The synthesis of N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide involves several steps. The first step involves the reaction of 2-amino-5-methylthiazole with formaldehyde to produce 5-(methoxymethyl)-2-amino-1,3,4-thiadiazole. The second step involves the reaction of 5-(methoxymethyl)-2-amino-1,3,4-thiadiazole with 3,3-diphenylpropanoyl chloride to produce N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide.

Scientific Research Applications

N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-3,3-diphenylpropanamide has been studied for its potential applications in various fields. In the field of medicine, this compound has been studied for its potential use as an anti-inflammatory agent. It has also been studied for its potential use as an anticancer agent. In addition, this compound has been studied for its potential use in the treatment of neurodegenerative diseases.